Cas no 2171152-38-6 (5-bromo-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid)

• Product Name: 5-bromo-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid
• CAS No: 2171152-38-6
• MF: C₂₅H₂₁BrN₂O₅
• MW: 509.348645925522
• CID: 5958309
• PubChem ID: 165544285
• Update Time: 2025-05-22

5-bromo-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid
• 5-bromo-2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]benzoic acid
• 2171152-38-6
• EN300-1489113

• Inchi： 1S/C25H21BrN2O5/c1-14(23(29)28-22-11-10-15(26)12-20(22)24(30)31)27-25(32)33-13-21-18-8-4-2-6-16(18)17-7-3-5-9-19(17)21/h2-12,14,21H,13H2,1H3,(H,27,32)(H,28,29)(H,30,31)/t14-/m1/s1
• InChI Key： RMYUHWCOWVNTAU-CQSZACIVSA-N
• SMILES： BrC1C=CC(=C(C(=O)O)C=1)NC([C@@H](C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 508.06338g/mol
• Monoisotopic Mass: 508.06338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 105Ų

Additional information on 5-bromo-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid

5-bromo-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid: A Comprehensive Overview of Its Properties and Applications

5-bromo-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid (CAS No. 2171152-38-6) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and peptide synthesis. This compound, often referred to as Fmoc-protected bromo-benzoic acid derivative, plays a crucial role in the development of novel therapeutic agents and biomaterials. Its unique structural features, including the Fmoc protecting group and the bromine substituent, make it a versatile building block for various chemical transformations.

The molecular structure of 5-bromo-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid combines several functional groups that are highly valuable in synthetic chemistry. The Fmoc group (9-fluorenylmethoxycarbonyl) is widely used in peptide synthesis due to its stability under basic conditions and ease of removal under mild acidic conditions. The presence of the bromine atom at the 5-position of the benzoic acid moiety offers opportunities for further functionalization through cross-coupling reactions, making this compound particularly useful in medicinal chemistry and materials science.

In recent years, the demand for Fmoc-protected amino acid derivatives like 5-bromo-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid has increased significantly, driven by the growing interest in peptide-based therapeutics. Researchers are particularly interested in how this compound can be used to create peptide-drug conjugates, which represent one of the most promising approaches in targeted drug delivery systems. The compound's ability to serve as a spacer molecule in bioconjugation strategies has made it valuable in the development of antibody-drug conjugates (ADCs) and other targeted therapies.

The synthesis of 5-bromo-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid typically involves multi-step organic transformations, starting from commercially available 5-bromoanthranilic acid. The process includes protection of the amino group with the Fmoc moiety, followed by coupling with appropriate chiral reagents to introduce the stereocenter at the 2-position. The purity and enantiomeric excess of the final product are critical parameters that determine its suitability for pharmaceutical applications, with most commercial samples offering >98% purity by HPLC analysis.

From a storage and handling perspective, 5-bromo-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid should be kept in a cool, dry environment, protected from light and moisture. While not classified as hazardous under normal handling conditions, standard laboratory precautions should be observed when working with this compound, including the use of personal protective equipment. The compound is typically supplied as a white to off-white crystalline powder with good stability at room temperature when properly stored.

The applications of 5-bromo-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid extend beyond traditional peptide synthesis. Recent studies have explored its use in the development of fluorescent probes for biological imaging, where the bromine atom can serve as a handle for further functionalization with fluorophores. Additionally, the compound has shown promise in the creation of molecularly imprinted polymers for sensor applications, taking advantage of its well-defined stereochemistry and functional group array.

Market analysis indicates steady growth in demand for specialized Fmoc-protected building blocks like 5-bromo-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid, particularly from contract research organizations and academic institutions engaged in peptide therapeutics development. The compound's CAS number (2171152-38-6) serves as a unique identifier in chemical databases and regulatory filings, facilitating its traceability in research and development workflows.

Quality control for 5-bromo-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid typically involves comprehensive analytical characterization, including HPLC purity analysis, mass spectrometry for molecular weight confirmation, and chiral HPLC to verify enantiomeric purity. These rigorous quality standards ensure the compound's suitability for sensitive applications in pharmaceutical research where batch-to-batch consistency is paramount.

Looking to the future, the versatility of 5-bromo-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid positions it as a valuable tool in emerging areas of chemical biology and drug discovery. Its combination of protected amino functionality, aromatic bromine substituent, and chiral center offers multiple vectors for structural modification, making it particularly useful in fragment-based drug discovery and combinatorial chemistry approaches. As the field of peptide therapeutics continues to expand, the importance of high-quality building blocks like this compound will only increase.

For researchers working with 5-bromo-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid, it's important to consult the latest literature for optimal handling procedures and application protocols. The compound's Material Safety Data Sheet (MSDS) should be reviewed before use, and all experiments should be conducted by trained personnel following institutional safety guidelines. With proper handling and application, this specialized building block can contribute significantly to advances in medicinal chemistry and biomaterials development.